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Compound of Interest

Compound Name: Methyl 2-(piperidin-3-yl)acetate

CAS No.: 85375-73-1

Cat. No.: B2789231

Get Quote

Chemical Identity & Structural Significance
This compound is a bifunctional building block containing a secondary amine (piperidine) and

an ester. Its handling is dictated by the reactivity of these two groups. In its commercial form, it

is almost exclusively supplied as the Hydrochloride (HCl) salt to suppress self-reactivity.

IUPAC Name: Methyl 2-(piperidin-3-yl)acetate hydrochloride[1][2]

Common Name: Methyl 3-piperidineacetate HCl[3]

CAS Number: 247259-31-0 (Racemic HCl); 957471-98-6 ((S)-isomer); 865157-03-5 ((R)-

isomer)

Molecular Formula:

[1][3][4]

Molecular Weight: 193.67 g/mol (Salt); 157.21 g/mol (Free Base)

Physical State: White to off-white hygroscopic solid (Salt).
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The "Self-Destruct" Mechanism
Researchers must understand why this compound is sold as a salt. The free base possesses a

nucleophilic secondary amine and an electrophilic ester. Upon neutralization, the amine can

attack the ester carbonyl:

Intermolecular: Polymerization (forming polyamides).

Intramolecular: Cyclization to form a bicyclic lactam (specifically, a 1-azabicyclo fused

system). The 3-position geometry allows for a 5-membered lactam formation (N1

C2

C3

C

C=O), which is kinetically favored.

Operational Implication: Never store the free base. Generate it in situ only immediately prior to

reaction.

Hazard Identification & Risk Assessment (GHS)
While the HCl salt is classified as an Irritant, the potential generation of the free base

introduces Corrosivity risks.
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Hazard Class Code Description
Prevention
Strategy

Skin Irritation H315
Causes skin irritation.

[1][5]

Nitrile gloves (0.11

mm min). Change

immediately if

splashed.

Eye Irritation H319
Causes serious eye

irritation.[1][5][6][7]

Safety glasses with

side shields. Eye

wash station must be

within 10s walk.

STOT - SE H335
May cause respiratory

irritation.[1][7][8]

Handle exclusively in

a fume hood.[8][9]

Avoid dust generation.

[5][6][7][8][10][11]

Reactivity N/A
Hygroscopic;

Hydrolysis prone.

Store under inert gas

(Nitrogen/Argon).

Keep desiccated.

Storage & Stability Protocol
The Golden Rule: Acidic environment + Dryness = Stability.

A. Environmental Control[7][9][10]
Temperature: Store at 2–8°C. Cold storage slows hydrolysis and oxidation.

Atmosphere: The HCl salt is hygroscopic. Moisture absorption leads to clumping and

eventual hydrolysis of the methyl ester to the carboxylic acid (Methyl 2-(piperidin-3-yl)acetic

acid), rendering the reagent useless for precise stoichiometry.

Protocol: Parafilm containers immediately after use. ideally, store secondary containment

in a desiccator.

B. Visual Quality Check
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Before use, inspect the physical state:

White, free-flowing powder: High purity (>95%).

Clumped/Sticky solid: Moisture ingress. Dry under high vacuum (0.1 mbar) over

for 4 hours.

Yellow discoloration: Amine oxidation. Recrystallization (EtOH/Et2O) may be required, but

purchasing fresh stock is safer for GMP applications.

Operational Workflow: Safe Handling & Free-Basing
This section details the transition from the stable salt to the reactive species.

Diagram 1: Stability & Handling Logic
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Caption: Workflow showing the critical path from stable salt to reactive intermediate,

highlighting the risk of decomposition if the free base is left unused.

Protocol: In Situ Free-Basing (Recommended)
Avoid isolating the free base oil unless absolutely necessary.

Dissolution: Dissolve the HCl salt in the reaction solvent (e.g., DCM, DMF).
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Neutralization: Add a non-nucleophilic organic base (e.g., Diisopropylethylamine - DIPEA) or

inorganic base (e.g.,

) directly to the mixture.

Note: 1.05 - 2.0 equivalents of base are required (1 eq to neutralize HCl, excess to drive

reaction).

Execution: Add the electrophile (e.g., acid chloride, alkyl halide) immediately.

Protocol: Biphasic Extraction (If Isolation is Required)
If the reaction is sensitive to amine salts:

Suspend HCl salt in DCM (

).

Add saturated aqueous

(1:1 volume ratio).

Shake vigorously and separate layers immediately.

Dry organic layer over

and filter.

CRITICAL: Do not concentrate to dryness with heat. Use a rotary evaporator at <30°C and

use the residue immediately.

Emergency Response & Spills
Diagram 2: Spill Decision Matrix
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Spill Detected Physical State?

Solid (Powder)

Liquid (Solution)

1. Avoid Dust
2. Scoop to Container

3. Wipe with Wet Towel

1. Absorb (Vermiculite)
2. Neutralize (Dilute Acid)
3. Dispose as Haz Waste

Click to download full resolution via product page

Caption: Decision tree for managing spills, distinguishing between solid salt spills and

solubilized material.

Specific First Aid[6][7][8]
Inhalation: Move to fresh air. If wheezing occurs (common with amine salts), seek medical

attention.

Eye Contact: Flush with water for 15 minutes.[8] The salt is acidic; rapid dilution is key to

preventing corneal damage.

Skin Contact: Wash with soap and water. Do not use solvent (ethanol/acetone) as this may

increase transdermal absorption.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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